N-ethyl-1-methyl-1H-pyrazol-3-amine
Overview
Description
“N-ethyl-1-methyl-1H-pyrazol-3-amine” is an important raw material and intermediate used in organic synthesis, pharmaceuticals, agrochemicals, and dyestuff . It is a clear colorless to yellow or pale orange to red liquid .
Synthesis Analysis
The synthesis of “N-ethyl-1-methyl-1H-pyrazol-3-amine” can be achieved through various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach . A specific example is the synthesis of 1-Ethyl-5-methyl-1H-pyrazol-3-amine from 4-Iodo-1-methyl-3-nitro-1H-pyrazole .Molecular Structure Analysis
The molecular structure of “N-ethyl-1-methyl-1H-pyrazol-3-amine” is characterized by a 5-membered ring of three carbon atoms and two adjacent nitrogen atoms . The exact structure can be viewed using Java or Javascript .Chemical Reactions Analysis
“N-ethyl-1-methyl-1H-pyrazol-3-amine” can undergo various chemical reactions. For instance, it can react with acids or acyl groups to form the corresponding salts or amides .Physical And Chemical Properties Analysis
“N-ethyl-1-methyl-1H-pyrazol-3-amine” is a clear colorless to yellow or pale orange to red liquid . It has a refractive index of 1.5400 to 1.5450 at 20°C .Mechanism of Action
Safety and Hazards
Handling “N-ethyl-1-methyl-1H-pyrazol-3-amine” requires wearing personal protective equipment/face protection. It should be ensured that there is adequate ventilation. It should not get in eyes, on skin, or on clothing. Ingestion and inhalation should be avoided. Containers should be kept tightly closed in a dry, cool, and well-ventilated place .
Future Directions
The future directions of “N-ethyl-1-methyl-1H-pyrazol-3-amine” could involve its use in the synthesis of novel and applicable heterocyclic compounds by utilizing a wide range of new reactants and developing efficient synthetic transformations . It could also be used in the construction of diverse heterocyclic or fused heterocyclic scaffolds .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-ethyl-1-methyl-1H-pyrazol-3-amine involves the reaction of ethyl hydrazinecarboxylate with methyl isocyanate, followed by reduction of the resulting intermediate with sodium borohydride.", "Starting Materials": [ "Ethyl hydrazinecarboxylate", "Methyl isocyanate", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Water", "Organic solvents (e.g. dichloromethane, ethanol)" ], "Reaction": [ "Step 1: Ethyl hydrazinecarboxylate is reacted with methyl isocyanate in the presence of hydrochloric acid and organic solvents to form the intermediate N-ethyl-1-methyl-1H-pyrazol-3-carboximidate.", "Step 2: The intermediate is then reduced with sodium borohydride in the presence of water and sodium hydroxide to yield N-ethyl-1-methyl-1H-pyrazol-3-amine.", "Step 3: The product is purified by recrystallization or column chromatography." ] } | |
CAS RN |
1182954-57-9 |
Molecular Formula |
C6H11N3 |
Molecular Weight |
125.2 |
Purity |
95 |
Origin of Product |
United States |
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